Cas no 91183-47-0 (Ethyl 5,7-dichlorobenzofuran-2-carboxylate)

• Product Name: Ethyl 5,7-dichlorobenzofuran-2-carboxylate
• CAS No: 91183-47-0
• MF: C₁₁H₈Cl₂O₃
• MW: 259.085421562195
• CID: 1095624
• PubChem ID: 45104336
• Update Time: 2025-06-13

Ethyl 5,7-dichlorobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,7-dichlorobenzofuran-2-carboxylate
• SCHEMBL9612675
• Ethyl5,7-Dichlorobenzofuran-2-carboxylate
• D75959
• ethyl 5,7-dichloro-1-benzofuran-2-carboxylate
• CHEMBL1093039
• 91183-47-0
• CS-0098519

• Inchi： 1S/C11H8Cl2O3/c1-2-15-11(14)9-4-6-3-7(12)5-8(13)10(6)16-9/h3-5H,2H2,1H3
• InChI Key： LEUQFLHZWSQDTC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C=C(C(=O)OCC)OC=21)Cl

Computed Properties

• Exact Mass: 257.9850495g/mol
• Monoisotopic Mass: 257.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 39.4Ų

Additional information on Ethyl 5,7-dichlorobenzofuran-2-carboxylate

Ethyl 5,7-dichlorobenzofuran-2-carboxylate (CAS No. 91183-47-0): An Overview of a Potent Chemical Compound

Ethyl 5,7-dichlorobenzofuran-2-carboxylate (CAS No. 91183-47-0) is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure and versatile properties, has been the subject of numerous studies aimed at exploring its potential applications in various industries.

The molecular formula of Ethyl 5,7-dichlorobenzofuran-2-carboxylate is C₁₂H₈Cl₂O₃, and its molecular weight is approximately 275.09 g/mol. The compound features a benzofuran core with two chlorine atoms at the 5 and 7 positions, and an ethyl ester group attached to the carboxylic acid moiety at the 2 position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In recent years, Ethyl 5,7-dichlorobenzofuran-2-carboxylate has been investigated for its potential use in pharmaceutical applications. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Ethyl 5,7-dichlorobenzofuran-2-carboxylate demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, Ethyl 5,7-dichlorobenzofuran-2-carboxylate has also been explored for its potential use in materials science. Research conducted at the University of California, Berkeley, has shown that this compound can be used as a precursor for the synthesis of advanced functional materials with enhanced thermal stability and mechanical strength. The unique chemical structure of Ethyl 5,7-dichlorobenzofuran-2-carboxylate allows for the formation of robust polymer networks that can be tailored for specific applications, such as in electronics and aerospace engineering.

The synthesis of Ethyl 5,7-dichlorobenzofuran-2-carboxylate typically involves a multi-step process that includes the formation of a benzofuran core followed by selective chlorination and esterification reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, a green chemistry approach using catalytic systems has been developed to reduce the environmental impact of the synthesis process while maintaining high yields and purity levels.

In terms of safety and handling, it is important to note that while Ethyl 5,7-dichlorobenzofuran-2-carboxylate is not classified as a hazardous material under current regulations, it should still be handled with care to avoid potential health risks associated with exposure to chemical compounds. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

The future prospects for Ethyl 5,7-dichlorobenzofuran-2-carboxylate are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties and behavior deepens, it is likely that we will see more innovative applications emerge across various fields. Whether it is in pharmaceuticals, materials science, or other areas of research, Ethyl 5,7-dichlorobenzofuran-2-carboxylate remains an exciting and valuable chemical entity.